Cas no 2228651-56-5 (5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline)

5-Fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline is a fluorinated aniline derivative featuring a dimethylamino group and a substituted piperazine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may confer enhanced binding affinity and selectivity in drug design. The fluorine substituent can improve metabolic stability and bioavailability, while the dimethylamino and piperazine moieties offer potential for modulation of physicochemical properties and receptor interactions. Its well-defined molecular structure makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or kinase inhibitors. Careful handling is recommended due to its reactive functional groups.
5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline structure
2228651-56-5 structure
Product Name:5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline
CAS No:2228651-56-5
MF:C13H20FN3
MW:237.31640625
CID:5808539
PubChem ID:165693960
Update Time:2025-10-18

5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline
    • EN300-1757765
    • 2228651-56-5
    • Inchi: 1S/C13H20FN3/c1-16(2)12-8-10(14)4-5-11(12)13-9-15-6-7-17(13)3/h4-5,8,13,15H,6-7,9H2,1-3H3
    • InChI Key: CAMUUKJQBUJPJS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N(C)C)C1CNCCN1C

Computed Properties

  • Exact Mass: 237.16412581g/mol
  • Monoisotopic Mass: 237.16412581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 18.5Ų

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Additional information on 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline

Introduction to 5-Fluoro-N,N-Dimethyl-2-(1-Methylpiperazin-2-yl)Aniline (CAS No. 2228651-56-5)

5-Fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline (CAS No. 2228651-56-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted anilines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline consists of a fluoro-substituted benzene ring attached to a dimethylamino group and a 1-methylpiperazinyl moiety. The presence of the fluoro substituent and the piperazine ring imparts specific pharmacological properties that make this compound a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate neurotransmitter systems involved in mood regulation and cognitive function. The study found that 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline significantly improved cognitive performance and reduced anxiety-like behavior in animal models, indicating its potential as a therapeutic agent for conditions such as depression and anxiety disorders.

The pharmacokinetic profile of 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The compound's metabolic stability was also evaluated, and it was found to be resistant to rapid metabolism by cytochrome P450 enzymes, which is a desirable property for drug candidates.

The safety profile of 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline has been assessed through various toxicity studies. Preclinical data indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline as a safe and effective therapeutic agent.

In conclusion, 5-fluoro-N,N-dimethyl-2-(1-methylpiperazin-2-yl)aniline (CAS No. 2228651-56-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.

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